Cas no 1807305-07-2 (6-Fluoro-2-mercaptonicotinonitrile)

• Product Name: 6-Fluoro-2-mercaptonicotinonitrile
• CAS No: 1807305-07-2
• MF: C₆H₃FN₂S
• MW: 154.164822816849
• CID: 4903463
• Update Time: 2025-06-10

6-Fluoro-2-mercaptonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-mercaptonicotinonitrile

• Inchi： 1S/C6H3FN2S/c7-5-2-1-4(3-8)6(10)9-5/h1-2H,(H,9,10)
• InChI Key： BXSIEVHKYSTRAB-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC=C(N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 67.9

Additional information on 6-Fluoro-2-mercaptonicotinonitrile

Recent Advances in the Study of 6-Fluoro-2-mercaptonicotinonitrile (CAS: 1807305-07-2) in Chemical Biology and Pharmaceutical Research

The compound 6-Fluoro-2-mercaptonicotinonitrile (CAS: 1807305-07-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a fluorinated pyridine core with a mercapto and nitrile functional group, has been explored for its role in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility as a versatile building block in medicinal chemistry, enabling the synthesis of novel bioactive molecules with improved pharmacokinetic properties.

One of the key areas of research involving 6-Fluoro-2-mercaptonicotinonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in various cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized the compound's scaffold to develop selective inhibitors targeting specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic processes. The fluorine atom at the 6-position enhances the compound's binding affinity and metabolic stability, while the mercapto and nitrile groups provide opportunities for further derivatization, enabling the fine-tuning of inhibitory activity.

In addition to its role in kinase inhibition, 6-Fluoro-2-mercaptonicotinonitrile has been investigated for its potential as a precursor in the synthesis of other biologically active molecules. Recent studies have demonstrated its utility in the construction of thiazole and thiadiazole derivatives, which exhibit a broad spectrum of pharmacological activities, including antimicrobial, antiviral, and anticancer effects. The compound's reactivity allows for efficient cyclization and functionalization, making it a valuable tool for the rapid generation of diverse compound libraries for high-throughput screening.

Another promising avenue of research involves the use of 6-Fluoro-2-mercaptonicotinonitrile in the development of covalent inhibitors. The mercapto group in the compound can form reversible or irreversible bonds with cysteine residues in target proteins, offering a strategy for achieving enhanced selectivity and prolonged pharmacological effects. This approach has been successfully applied in the design of covalent inhibitors for enzymes such as BTK and KRAS, which are challenging targets in drug discovery due to their shallow binding pockets and high homology with other proteins.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 6-Fluoro-2-mercaptonicotinonitrile, addressing previous challenges related to yield and purity. Improved protocols for its synthesis, including metal-catalyzed cross-coupling reactions and microwave-assisted techniques, have enabled researchers to access the compound in high yields and with excellent enantiomeric purity. These developments have paved the way for its broader application in both academic and industrial settings.

In conclusion, 6-Fluoro-2-mercaptonicotinonitrile (CAS: 1807305-07-2) represents a highly versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it an attractive scaffold for the development of novel therapeutics targeting a wide range of diseases. Ongoing research efforts are expected to further elucidate its potential and expand its applications in drug discovery and development.